Ethyl 2-Methylbutyrate
Ethyl 2-Methylbutyrate
Ethyl 2-methylbutyrate is a fatty acid ester.
, also known as fema 2443, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as spearmint, citrus, fig, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Ethyl-2-methyl butyrate appears as a colorless oily liquid with a fruity odor. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes.
, also known as fema 2443, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as spearmint, citrus, fig, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Ethyl-2-methyl butyrate appears as a colorless oily liquid with a fruity odor. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes.
Brand Name:
Vulcanchem
CAS No.:
7452-79-1
VCID:
VC0146824
InChI:
InChI=1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3
SMILES:
CCC(C)C(=O)OCC
Molecular Formula:
C7H14O2
Molecular Weight:
130.18 g/mol
Ethyl 2-Methylbutyrate
CAS No.: 7452-79-1
Reference Standards
VCID: VC0146824
Molecular Formula: C7H14O2
Molecular Weight: 130.18 g/mol
| CAS No. | 7452-79-1 |
|---|---|
| Product Name | Ethyl 2-Methylbutyrate |
| Molecular Formula | C7H14O2 |
| Molecular Weight | 130.18 g/mol |
| IUPAC Name | ethyl 2-methylbutanoate |
| Standard InChI | InChI=1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3 |
| Standard InChIKey | HCRBXQFHJMCTLF-UHFFFAOYSA-N |
| SMILES | CCC(C)C(=O)OCC |
| Canonical SMILES | CCC(C)C(=O)OCC |
| Density | d204 0.87 0.863-0.870 |
| Physical Description | Ethyl-2-methyl butyrate appears as a colorless oily liquid with a fruity odor. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. Liquid colourless liquid/strong, green-fruity, apple-like odou |
| Description | Ethyl 2-methylbutyrate is a fatty acid ester. , also known as fema 2443, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as spearmint, citrus, fig, and muskmelon. This makes a potential biomarker for the consumption of these food products. Ethyl-2-methyl butyrate appears as a colorless oily liquid with a fruity odor. Insoluble in water and less dense than water. Contact may irritate skin, eyes and mucous membranes. |
| Solubility | soluble in alcohol, propylene glycol; very slightly soluble in water; miscible with most fixed oils |
| Synonyms | 2-Methylbutanoic Acid Ethyl Ester; 2-Methylbutyric Acid Ethyl Ester; (±)-Ethyl 2-Methylbutanoate; Ethyl 2-Methylbutanoate; Ethyl α-methylbutyrate; NSC 1103 |
| PubChem Compound | 24020 |
| Last Modified | Nov 11 2021 |
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